Tromantadine
Tromantadine
Tromantadine is a cyclic amine with activity against herpes simplex virus. Tromantadine inhibits absorption of virions to cell surfaces, as well as penetration and uncoating of the virus.
Tromantadine is a secondary carboxamide.
Tromantadine is marketed as Viru-Merz in the Czech Republic. It is an antiviral used in the treatment of herpes zoster and simplex.
Tromantadine is a secondary carboxamide.
Tromantadine is marketed as Viru-Merz in the Czech Republic. It is an antiviral used in the treatment of herpes zoster and simplex.
Brand Name:
Vulcanchem
CAS No.:
53783-83-8
VCID:
VC0007015
InChI:
InChI=1S/C16H28N2O2/c1-18(2)3-4-20-11-15(19)17-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-14H,3-11H2,1-2H3,(H,17,19)
SMILES:
CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2
Molecular Formula:
C₁₆H₂₈N₂O₂
Molecular Weight:
280.41 g/mol
Tromantadine
CAS No.: 53783-83-8
Inhibitors
VCID: VC0007015
Molecular Formula: C₁₆H₂₈N₂O₂
Molecular Weight: 280.41 g/mol
| CAS No. | 53783-83-8 |
|---|---|
| Product Name | Tromantadine |
| Molecular Formula | C₁₆H₂₈N₂O₂ |
| Molecular Weight | 280.41 g/mol |
| IUPAC Name | N-(1-adamantyl)-2-[2-(dimethylamino)ethoxy]acetamide |
| Standard InChI | InChI=1S/C16H28N2O2/c1-18(2)3-4-20-11-15(19)17-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-14H,3-11H2,1-2H3,(H,17,19) |
| Standard InChIKey | UXQDWARBDDDTKG-UHFFFAOYSA-N |
| SMILES | CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2 |
| Canonical SMILES | CN(C)CCOCC(=O)NC12CC3CC(C1)CC(C3)C2 |
| Description | Tromantadine is a cyclic amine with activity against herpes simplex virus. Tromantadine inhibits absorption of virions to cell surfaces, as well as penetration and uncoating of the virus. Tromantadine is a secondary carboxamide. Tromantadine is marketed as Viru-Merz in the Czech Republic. It is an antiviral used in the treatment of herpes zoster and simplex. |
| Related CAS | 41544-24-5 (mono-hydrochloride) |
| Synonyms | D 41 N-(1-adamantyl)-2-(2-dimethylaminoethoxy)acetamide tromantadin tromantadine tromantadine monohydrochloride tromantadine monohydrochloride, monohydrate tromantidine Viru-Merz Viru-Merz serol Viru-Serol |
| Reference | [1]. Rosenthal KS, et al. Tromantadine: inhibitor of early and late events in herpes simplex virus replication. Antimicrob Agents Chemother. 1982 Dec;22(6):1031-6.[2]. Cheetham JJ, et al. Comparison of the interaction of the anti-viral chemotherapeutic agents amantadine and tromantadine with model phospholipid membranes. Biosci Rep. 1987 Mar;7(3):225-30. |
| PubChem Compound | 64377 |
| Last Modified | Nov 11 2021 |
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